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Compound of Interest

Compound Name: 6-Bromopyridine-2,3-diamine

Cat. No.: B144056

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Bromopyridine-2,3-diamine. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromopyridine-2,3-diamine is a chemical compound that requires careful handling due to
its potential health hazards. While a complete toxicological profile is not available, the available
safety data and the chemical's structure as a halogenated aromatic amine suggest that it
should be handled with caution. The primary routes of exposure are inhalation, skin contact,
and eye contact.

Quantitative Data Summary
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Property Value
Molecular Formula CsHeBrNs
Molecular Weight 188.03 g/mol
Physical Form Solid

CAS Number 129012-04-0

Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if
inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280
(Wear protective gloves/ protective clothing/ eye protection/ face protection), P305+P351+P338
(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing).

A risk assessment should be conducted before handling this compound to ensure all potential
hazards are identified and mitigated.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) Protects against splashes of
] Chemical safety goggles and a ) )
Eye and Face Protection ) solutions and airborne
face shield.[1] )
particles.

Chemical-resistant gloves ] ]
o Prevents skin contact which
) ] (Nitrile rubber recommended), o
Skin Protection can lead to irritation or
a flame-retardant lab coat, and

absorption.
closed-toe shoes.[1][2]
Use in a certified chemical
fume hood.[1] If ventilation is
) ) inadequate, a NIOSH- Minimizes inhalation of harmful
Respiratory Protection ] ]
approved respirator with dust and vapors.

cartridges for organic vapors

and particulates is necessary.

Operational Plan: Step-by-Step Handling Protocol

All handling of 6-Bromopyridine-2,3-diamine, whether in solid or solution form, must be
conducted in a certified chemical fume hood to minimize inhalation exposure.

Experimental Workflow
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Caption: Experimental workflow for handling 6-Bromopyridine-2,3-diamine.
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Detailed Methodology:
e Preparation:

o Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet (SDS)
for 6-Bromopyridine-2,3-diamine.

o Don PPE: Equip yourself with the personal protective equipment detailed in the table
above.

o Prepare Work Area: Ensure the chemical fume hood is operational and the work area is
clean and free of clutter. Place all necessary equipment and reagents within the fume
hood.

e Handling:

o Weighing: Carefully weigh the required amount of the solid compound on a tared weigh
boat inside the fume hood to avoid generating dust.

o Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

o Experimental Procedures: Conduct all subsequent steps of your experiment within the
chemical fume hood. Keep the sash at the lowest practical height.

o Cleanup:

o Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,
acetone) within the fume hood. Collect the rinsate as hazardous waste.

o Spill Management: In case of a small spill, absorb the material with an inert absorbent
(e.g., vermiculite, sand), collect it in a sealed container, and dispose of it as hazardous
waste. For large spills, evacuate the area and contact your institution's environmental
health and safety department.

Disposal Plan

Proper disposal of 6-Bromopyridine-2,3-diamine and any associated contaminated materials
is crucial to prevent environmental contamination and ensure regulatory compliance. As a
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brominated organic compound, it must be treated as hazardous waste.

Waste Segregation and Disposal Pathway
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Caption: Disposal pathway for 6-Bromopyridine-2,3-diamine waste.
Disposal Protocol:
o Waste Identification and Segregation:

o Identify all waste streams containing 6-Bromopyridine-2,3-diamine, including unused
product, contaminated labware (pipette tips, vials), and solutions.

o This compound is a halogenated organic compound. It is critical to segregate it into a
designated "Halogenated Organic Waste" stream.[3][4] Do not mix with non-halogenated

waste.

o Waste Collection and Containment:
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o Solid Waste: Collect solid waste in a clearly labeled, sealable, and chemically compatible
container (e.g., high-density polyethylene - HDPE).

o Liquid Waste: Use a dedicated, leak-proof, and shatter-resistant container for liquid waste,
also clearly labeled "Halogenated Organic Liquid Waste." Do not overfill containers; a
general guideline is to fill to no more than 80% capacity.

o Ensure all waste containers are kept closed except when adding waste.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
licensed hazardous waste disposal service. Chemical treatment or neutralization in the lab
is not recommended without specific, validated protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. hsa.ie [hsa.ie]

3. Chemical Waste Containers for Chemical Waste Disposal - RiskAssess
[riskassess.com.au]

4. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 6-
Bromopyridine-2,3-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144056#personal-protective-equipment-for-handling-
6-bromopyridine-2-3-diamine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b144056?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.riskassess.com.au/info/waste_containers
https://www.riskassess.com.au/info/waste_containers
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b144056#personal-protective-equipment-for-handling-6-bromopyridine-2-3-diamine
https://www.benchchem.com/product/b144056#personal-protective-equipment-for-handling-6-bromopyridine-2-3-diamine
https://www.benchchem.com/product/b144056#personal-protective-equipment-for-handling-6-bromopyridine-2-3-diamine
https://www.benchchem.com/product/b144056#personal-protective-equipment-for-handling-6-bromopyridine-2-3-diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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